Cas no 2171837-75-3 (3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}heptanoic acid)

• Product Name: 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}heptanoic acid
• CAS No: 2171837-75-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6110728
• PubChem ID: 165558728
• Update Time: 2025-08-02

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}heptanoic acid
• 3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]formamido}heptanoic acid
• 2171837-75-3
• EN300-1475850

• Inchi： 1S/C26H30N2O5/c1-2-3-8-17(15-23(29)30)27-24(31)26(13-14-26)28-25(32)33-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22H,2-3,8,13-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： QRZKVVOXMOKBKD-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)CCCC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}heptanoic acid

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}heptanoic acid (CAS No. 2171837-75-3)

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}heptanoic acid (CAS No. 2171837-75-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Cpa, is a derivative of heptanoic acid with a unique cyclic structure and a fluorenylmethyloxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis due to its ease of removal and stability under various reaction conditions.

The chemical structure of 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}heptanoic acid is characterized by a heptanoic acid backbone, a cyclopropyl ring, and an amide linkage to the Fmoc group. The cyclopropyl ring introduces significant steric hindrance, which can influence the conformational flexibility and reactivity of the molecule. This structural feature makes it particularly useful in the design of bioactive peptides and small molecules that require precise spatial arrangement for optimal biological activity.

Recent studies have highlighted the potential applications of Fmoc-Cpa in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a building block for the synthesis of novel antiviral agents. The researchers found that peptides incorporating Fmoc-Cpa exhibited enhanced binding affinity to viral proteins, leading to improved antiviral activity against influenza A virus. This finding underscores the importance of precise structural control in peptide design and highlights the versatility of Fmoc-Cpa in medicinal chemistry.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the use of Fmoc-Cpa in the development of anti-cancer peptides. The study demonstrated that peptides containing this compound showed selective cytotoxicity towards cancer cells, while exhibiting minimal toxicity to normal cells. The unique structural features of Fmoc-Cpa, particularly the cyclopropyl ring and Fmoc group, were found to play a crucial role in enhancing the selectivity and potency of these peptides.

The synthesis of 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}heptanoic acid typically involves several steps, including the formation of the cyclopropyl ring, introduction of the amide linkage, and attachment of the Fmoc protecting group. Advanced synthetic techniques, such as transition metal-catalyzed reactions and solid-phase peptide synthesis (SPPS), have been employed to optimize the yield and purity of this compound. These methods have enabled researchers to produce high-quality samples for further biological evaluation.

The stability and solubility properties of Fmoc-Cpa are also important considerations in its application. The Fmoc group provides excellent stability under basic conditions, making it suitable for use in aqueous solutions commonly employed in biological assays. Additionally, the presence of the heptanoic acid backbone enhances solubility in organic solvents, facilitating its use in various synthetic protocols.

In conclusion, 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}heptanoic acid (CAS No. 2171837-75-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal building block for the synthesis of bioactive peptides and small molecules with enhanced biological activity. Ongoing research continues to explore new applications and optimizations for this compound, further solidifying its importance in the field.